Cas no 543713-37-7 (c-(3-o-tolyl-isoxazol-5-yl)-methylamine)

• Product Name: c-(3-o-tolyl-isoxazol-5-yl)-methylamine
• CAS No: 543713-37-7
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 940915
• PubChem ID: 64146232
• Update Time: 2025-04-19

c-(3-o-tolyl-isoxazol-5-yl)-methylamine Chemical and Physical Properties

Names and Identifiers

• c-(3-o-tolyl-isoxazol-5-yl)-methylamine
• (3-O-TOLYL-ISOXAZOL-5-YL)METHYLAMINE,
• [3-(2-methylphenyl)-1,2-oxazol-5-yl]methanamine
• 3-(2-methylphenyl)-5-Isoxazolemethanamine
• (3-(o-Tolyl)isoxazol-5-yl)methanamine
• (3-O-TOLYL-ISOXAZOL-5-YL)-METHYLAMINE
• AB27310
• DB-071835
• AKOS013464443
• 543713-37-7
• SCHEMBL2120462
• 1-[3-(2-METHYLPHENYL)-1,2-OXAZOL-5-YL]METHANAMINE

• Inchi： 1S/C11H12N2O/c1-8-4-2-3-5-10(8)11-6-9(7-12)14-13-11/h2-6H,7,12H2,1H3
• InChI Key： WVMGVFWZPDICRK-UHFFFAOYSA-N
• SMILES： O1C(CN)=CC(C2C=CC=CC=2C)=N1

Computed Properties

• Exact Mass: 188.09500
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 52.05000
• LogP: 2.80900